Cas no 19029-45-9 (2-phenyl-3,6-dihydrooxazine)

2-phenyl-3,6-dihydrooxazine structure
2-phenyl-3,6-dihydrooxazine structure
Product Name:2-phenyl-3,6-dihydrooxazine
CAS No:19029-45-9
MF:C10H11NO
MW:161.200442552567
CID:881310
PubChem ID:281499
Update Time:2025-04-19

2-phenyl-3,6-dihydrooxazine Chemical and Physical Properties

Names and Identifiers

    • 2-phenyl-3,6-dihydrooxazine
    • NSC134313; CTK4E0352; AC1L5UKD; N-Phenyl-3,6-dihydro-2H-1,2-oxazin; AC1Q70RR; AR-1E4866; 2-phenyl-3,6-dihydro-2H-[1,2]oxazine; AG-J-02127; 2-phenyl-3,6-dihydro-2h-1,2-oxazine; N-Phenyl-3,6-dihydro-1,2-oxazin; 2-Phenyl-2,3-dihydro-6H-1,2-oxazin; 2-Phenyl-2,3,6H-1,2-oxazin;
    • Inchi: 1S/C10H11NO/c1-2-6-10(7-3-1)11-8-4-5-9-12-11/h1-7H,8-9H2
    • InChI Key: KMFLLVNVVSEGBR-UHFFFAOYSA-N
    • SMILES: O1CC=CCN1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 161.08413
  • Monoisotopic Mass: 161.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • Density: 1.103
  • Boiling Point: 230.3°C at 760 mmHg
  • Flash Point: 66.2°C
  • Refractive Index: 1.566
  • PSA: 12.47
  • LogP: 2.05940
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